Cas no 742694-73-1 (3-Methoxypropyl L-Leucinamide)

• Product Name: 3-Methoxypropyl L-Leucinamide
• CAS No: 742694-73-1
• MF: C₁₀H₂₂N₂O₂
• MW: 202.293882846832
• CID: 3038174
• Update Time: 2025-06-08

3-Methoxypropyl L-Leucinamide Chemical and Physical Properties

Names and Identifiers

• 3-Methoxypropyl L-Leucinamide
• Pentanamide, 2-amino-N-(3-methoxypropyl)-4-methyl-, (2S)-

• Inchi： 1S/C10H22N2O2/c1-8(2)7-9(11)10(13)12-5-4-6-14-3/h8-9H,4-7,11H2,1-3H3,(H,12,13)/t9-/m0/s1
• InChI Key： OFMZCZSZMNYBTE-VIFPVBQESA-N
• SMILES： C(NCCCOC)(=O)[C@@H](N)CC(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Methoxypropyl L-Leucinamide

Professional Introduction to Compound with CAS No. 742694-73-1 and Product Name: 3-Methoxypropyl L-Leucinamide

Compound with the CAS number 742694-73-1 and the product name 3-Methoxypropyl L-Leucinamide represents a significant advancement in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and therapeutic interventions. The 3-Methoxypropyl L-Leucinamide moiety, a derivative of the essential amino acid leucine, exhibits intriguing biochemical characteristics that make it a promising candidate for various biomedical applications.

The chemical structure of 3-Methoxypropyl L-Leucinamide incorporates a methoxy group and an amide bond, which are critical for its biological activity. The methoxy group enhances the compound's solubility and stability, while the amide linkage contributes to its interaction with biological targets. This combination of structural features has been investigated extensively in recent research, particularly in the context of enzyme inhibition and receptor binding studies. The compound's ability to modulate biological pathways makes it a valuable tool for researchers exploring novel therapeutic strategies.

Recent studies have highlighted the role of 3-Methoxypropyl L-Leucinamide in the development of targeted therapies for neurological disorders. Its structural similarity to natural amino acids allows it to penetrate biological membranes efficiently, making it an attractive candidate for drug delivery systems. Furthermore, preliminary clinical trials have demonstrated its potential in reducing inflammation and modulating immune responses, which could have significant implications for treating autoimmune diseases and chronic inflammatory conditions.

In the realm of drug discovery, 3-Methoxypropyl L-Leucinamide has been utilized as a scaffold for designing more complex molecules with enhanced pharmacological properties. Researchers have leveraged its unique chemical profile to develop derivatives that exhibit improved binding affinity and selectivity towards specific biological targets. This approach has led to the identification of novel compounds with promising therapeutic effects, including anti-cancer and anti-viral applications. The compound's versatility underscores its importance as a building block in medicinal chemistry.

The synthesis of 3-Methoxypropyl L-Leucinamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as solid-phase peptide synthesis (SPPS) and catalytic hydrogenation, have been employed to optimize the production process. These techniques not only improve efficiency but also enhance the scalability of manufacturing, making it feasible for large-scale pharmaceutical applications.

From a biochemical perspective, 3-Methoxypropyl L-Leucinamide interacts with various enzymes and receptors, influencing cellular signaling pathways critical for maintaining homeostasis. Its ability to modulate these pathways has been explored in models of metabolic disorders, neurodegenerative diseases, and cardiovascular conditions. By understanding its mechanism of action, researchers can develop more effective treatments that address the underlying pathophysiology of these diseases.

The safety profile of 3-Methoxypropyl L-Leucinamide has been evaluated through rigorous toxicological studies conducted in vitro and in vivo. These studies have demonstrated its low toxicity at therapeutic doses, suggesting its potential as a safe candidate for clinical use. However, further research is needed to fully understand its long-term effects and potential side effects. Comprehensive pharmacokinetic studies are essential to determine how the compound is metabolized and excreted by the body, which will inform dosing regimens and minimize adverse reactions.

The future prospects of 3-Methoxypropyl L-Leucinamide are vast, with ongoing research exploring its applications in personalized medicine and precision therapeutics. Advances in computational chemistry and artificial intelligence are enabling researchers to predict how different modifications to the molecule can enhance its efficacy and reduce off-target effects. These innovations hold promise for developing next-generation drugs that are more effective and tailored to individual patient needs.

In conclusion,3-Methoxypropyl L-Leucinamide, characterized by its CAS number 742694-73-1, represents a significant advancement in pharmaceutical chemistry with broad applications in drug development. Its unique structural features, combined with promising preclinical results, position it as a valuable asset in the quest for novel therapeutic interventions. As research continues to uncover new insights into its mechanisms of action and potential applications,3-Methoxypropyl L-Leucinamide is poised to play a pivotal role in shaping the future of medicine.